Cas no 100937-53-9 (3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2S,3S,4S)-)
100937-53-9 structure
Product Name:3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2S,3S,4S)-
CAS No:100937-53-9
MF:C5H11NO3
MW:133.145741701126
CID:161098
PubChem ID:127716
Update Time:2025-04-19
3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2S,3S,4S)- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2S,3S,4S)-
- (2S,3S,4S)-3,4-dihydroxy-2-hydroxymethylpyrrolidine
- 1,4-dideoxy-1,4-iminoarabinitol
- (2S,3S,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol
- 1,4-Ddir
- 1,4-Dideoxy-1,4-imino-L-arabinitol
- 1,4-Dideoxy-1,4-iminoribitol
- 2-Hydroxymethylpyrrolidine-3,4-diol
- L-Arabinitol, 1,4-dideoxy-1,4-imino-
- 2-Hydroxymethyl-pyrrolidine-3,4-diol
- Z330X18GMD
- GAA Stabilizer 21
- CHEMBL406973
- DB03411
- PD007012
- EDG
- Q27094339
- DTXSID10905855
- 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-, [2S-(2a,3b,4a)]-
- SCHEMBL754269
- 100937-53-9
- GLXC-26785
- C91319
- NS00068499
- UNII-Z330X18GMD
- BDBM50375511
- 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-, (2S,3S,4S)-
- 1,4-Dideoxy-1,4-imino-L-arabinitol; (2S,3S,4S)-2-(Hydroxymethyl)pyrrolidine-3,4-diol
-
- Inchi： 1S/C5H11NO3/c7-2-3-5(9)4(8)1-6-3/h3-9H,1-2H2/t3-,4-,5-/m0/s1
- InChI Key： OQEBIHBLFRADNM-YUPRTTJUSA-N
- SMILES： O[C@@H]1[C@H](CN[C@H]1CO)O
Computed Properties
- Exact Mass: 133.07393
- Monoisotopic Mass: 133.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 98.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 72.7Ų
Experimental Properties
- PSA: 72.72
3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2S,3S,4S)- Related Literature
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Alda Lisa Concia,Livia Gómez,Jordi Bujons,Teodor Parella,Cristina Vilaplana,Pere Joan Cardona,Jesús Joglar,Pere Clapés Org. Biomol. Chem. 2013 11 2005
-
Alafia A. Ansari,Y. D. Vankar RSC Adv. 2014 4 12555
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Jie Chen,Ling Zhou,Ying-Yeung Yeung Org. Biomol. Chem. 2012 10 3808
100937-53-9 (3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2S,3S,4S)-) Related Products
- 95189-02-9(1,4-Dideoxy-1,4-iminomannitol)
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- 105990-41-8(3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2R,3R,4S)-)
- 132295-44-4(2,5-Anhydro-2,5-imino-D-glucitol)
- 105990-40-7(rac-(2R,3R,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol)
- 117770-14-6(3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3R,4S)-)
- 767272-87-7(3,4-Pyrrolidinediol,2-[(1R)-1-hydroxyheptyl]-, (2S,3S,4R)-)
- 637771-89-2(3,4-Pyrrolidinediol,2-(hydroxymethyl)-5-methyl-,(2S,3S,4S,5S)-(9CI))
- 678142-34-2(3,4-Pyrrolidinediol,2-[(1R)-1-hydroxyethyl]-,(2S,3R,4S)-(9CI))
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